Cas no 923199-07-9 (N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide
• CAS No: 923199-07-9
• MF: C₁₄H₁₅Cl₂N₃O
• MW: 312.194401025772
• CID: 5949787
• PubChem ID: 17402102
• Update Time: 2025-06-09

N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• Z64910579
• 923199-07-9
• EN300-26684569
• AKOS034510489
• N-(1-cyanocyclopentyl)-2-[(2,4-dichlorophenyl)amino]acetamide
• N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide

• Inchi： 1S/C14H15Cl2N3O/c15-10-3-4-12(11(16)7-10)18-8-13(20)19-14(9-17)5-1-2-6-14/h3-4,7,18H,1-2,5-6,8H2,(H,19,20)
• InChI Key： WHVJVUBHRMRYPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NCC(NC1(C#N)CCCC1)=O)Cl

Computed Properties

• Exact Mass: 311.0592175g/mol
• Monoisotopic Mass: 311.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide (CAS No. 923199-07-9)

N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923199-07-9, represents a unique molecular structure that has been the subject of extensive studies due to its potential pharmacological properties. The intricate arrangement of atoms in this molecule, including the presence of a cyclopentyl ring and dichlorophenyl group, contributes to its distinctive chemical behavior and reactivity, making it a compound of great interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide features a cyano group attached to a cyclopentyl ring, which is further connected to an aminoacetamide moiety substituted with a 2,4-dichlorophenyl group. This specific configuration imparts unique electronic and steric properties to the compound, influencing its interactions with biological targets. The cyano group, in particular, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be leveraged in the design of drugs targeting metal-dependent enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide with high accuracy. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, preliminary computational analyses indicate that the dichlorophenyl group could interact with key residues in enzymes such as cyclooxygenase-2 (COX-2), potentially leading to the development of new anti-inflammatory agents.

In vitro studies have begun to explore the pharmacological profile of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide. These experiments have focused on evaluating its cytotoxicity, ability to modulate enzyme activity, and potential interactions with biological pathways relevant to diseases such as cancer and neurodegeneration. Preliminary results have shown promising activity against certain cancer cell lines, suggesting that this compound may serve as a lead molecule for the development of targeted therapies.

The synthesis of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the cyclopentyl and dichlorophenyl moieties with high enantioselectivity and yield.

One of the most intriguing aspects of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide is its potential for chemical diversity through structural modifications. Researchers are exploring various derivatives by substituting different functional groups at strategic positions within the molecule. These modifications aim to enhance pharmacological potency, improve metabolic stability, and reduce off-target effects. The flexibility offered by this molecular framework makes it an attractive candidate for structure-activity relationship (SAR) studies.

The role of N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide in drug discovery is further underscored by its compatibility with modern biotechnological approaches. Advances in high-throughput screening (HTS) technologies have allowed for rapid evaluation of large libraries of compounds like this one against diverse biological targets. This high-throughput approach has been instrumental in identifying novel drug candidates that might otherwise remain undiscovered through traditional screening methods.

As research into N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide progresses, collaboration between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. Such partnerships can facilitate the necessary funding and resources for conducting comprehensive preclinical and clinical trials. Additionally, regulatory agencies will play a vital role in ensuring that any potential therapeutic applications meet stringent safety and efficacy standards before reaching the market.

The future prospects for N-(1-cyanocyclopentyl)-2-(2,4-dichlorophenyl)aminoacetamide are bright, given its unique structural features and promising pharmacological properties. Continued research efforts are expected to uncover new therapeutic applications across multiple disease areas. As our understanding of biological systems evolves, so too will our ability to design molecules like this one that can precisely target disease-causing pathways while minimizing side effects.